Cas no 2138253-52-6 ((3,3-Difluorocyclopentyl)methanesulfinamide)

• Product Name: (3,3-Difluorocyclopentyl)methanesulfinamide
• CAS No: 2138253-52-6
• MF: C₆H₁₁F₂NOS
• MW: 183.219447374344
• CID: 6135355
• PubChem ID: 165452792
• Update Time: 2025-06-15

(3,3-Difluorocyclopentyl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732627
• (3,3-difluorocyclopentyl)methanesulfinamide
• 2138253-52-6
• (3,3-Difluorocyclopentyl)methanesulfinamide

• Inchi： 1S/C6H11F2NOS/c7-6(8)2-1-5(3-6)4-11(9)10/h5H,1-4,9H2
• InChI Key： XZULDMMOTRILHX-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C1)(F)F)(N)=O

Computed Properties

• Exact Mass: 183.05294147g/mol
• Monoisotopic Mass: 183.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.3Ų

Additional information on (3,3-Difluorocyclopentyl)methanesulfinamide

Introduction to (3,3-Difluorocyclopentyl)methanesulfinamide (CAS No. 2138253-52-6)

(3,3-Difluorocyclopentyl)methanesulfinamide, with the CAS number 2138253-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfinamide class, which is widely recognized for its versatile applications in drug development and material science. The unique structural features of this molecule, particularly the presence of fluorine atoms and a cyclopentyl ring, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of (3,3-Difluorocyclopentyl)methanesulfinamide have been subjects of extensive study due to its potential role as an intermediate in the production of more complex pharmaceutical agents. The incorporation of fluorine atoms into organic molecules is a common strategy in medicinal chemistry, as fluorine can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In the case of CAS No. 2138253-52-6, the fluorine substituents are positioned on the cyclopentyl ring, which may influence its reactivity and interaction with biological targets.

Recent research has highlighted the importance of sulfinamide derivatives in the development of novel therapeutic agents. Sulfinamides are known for their ability to act as protease inhibitors, which makes them valuable in the treatment of various diseases, including cancer and infectious disorders. The structural motif of (3,3-Difluorocyclopentyl)methanesulfinamide suggests that it could exhibit inhibitory activity against specific enzymes by mimicking natural substrates or by interfering with enzyme-substrate binding.

In addition to its pharmaceutical applications, (3,3-Difluorocyclopentyl)methanesulfinamide has shown promise in material science. The presence of both fluorine and sulfinamide groups can lead to unique electronic and optical properties, making this compound a candidate for use in advanced materials such as liquid crystals or organic semiconductors. The cyclopentyl ring further contributes to steric hindrance, which can be exploited to fine-tune the physical properties of derived materials.

The synthesis of (CAS No. 2138253-52-6) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of cyclopentanone derivatives with sulfonyl chlorides followed by nucleophilic substitution with fluorinated reagents. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing the environmental impact associated with traditional synthetic approaches.

The biological activity of (3,3-Difluorocyclopentyl)methanesulfinamide has been explored through various in vitro and in vivo studies. Preliminary findings indicate that this compound may exhibit inhibitory effects on certain enzymes relevant to cancer progression. For instance, it has been shown to interfere with the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and tumor invasion. Such findings underscore the potential of this compound as a lead molecule for further drug development.

The structural diversity offered by (CAS No. 2138253-52-6) also allows for modifications that can enhance its pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the cyclopentyl ring, researchers can fine-tune interactions with biological targets. This flexibility is crucial in medicinal chemistry, where small changes in molecular structure can significantly impact efficacy and selectivity.

In conclusion, (3,3-Difluorocyclopentyl)methanesulfinamide (CAS No. 2138253-52-6) represents a promising compound with applications spanning pharmaceuticals and advanced materials. Its unique structural features and potential biological activities make it a valuable subject for further research and development. As our understanding of chemical biology continues to advance, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and technology.